Cas no 19186-35-7 (Deoxypodophyllotoxin)

Deoxypodophyllotoxin (DPT), a derivative of podophyllotoxin, is a lignan isolated from Anthriscus sylvestris and has potent antimitotic and antiviral properties As an active molecule targeting microtubules, deoxypodophyllotoxin not only acts as an antimitotic agent but also as an effective angiogenesis inhibitor, which has a significant impact in oncology Deoxypodophyllotoxin induces autophagy and apoptosis Conclusion: deoxypodophyllotoxin can increase intracellular Ca2 + concentration in DRG neurons

Deoxypodophyllotoxin structure

Product Name:Deoxypodophyllotoxin

CAS No:19186-35-7

Molecular Formula:C₂₂H₂₂O₇

Molecular Weight:398.4059

CID:837587

PubChem ID:345501

Deoxypodophyllotoxin Properties

Names and Identifiers

- DESOXYPODOPHYLLOTOXIN
- Furo[3',4':6,7]naphtho[2,3-d]-1,3-dioxol-6- (5aH)-one,5,8,8a,9-tetrahydro-5-(3,4,5- trimethoxyphenyl)-,(5R,5aR,8aR)-
- Podophyllotoxin, deoxy-
- Anthricin
- deoxy-
- Deoxypodophyllotoxin
- SILICICOLIN
- 4-Deoxypodophyllotoxin
- anthric
- Nsc403148
- Furo[3',4':6,7]naphtho[2,3-D]-1,3-dioxol-6(5ah)-one, 5,8,8A,9-tetrahydro-5-(3,4,5-trimethoxyphenyl)-,(5R,5ar,8ar)-
- Anthricin/Deoxypodophyllotoxin
- (-)-Deoxypodophyllotoxin
- Hernandion
- Hernandin
- (-)-Anthricin
- (-)-Desoxypodophyllotoxin
- Isodeoxypodophyllotoxin
- (5R,5aR,8aR)-5-(3,4,5-trimethoxyphenyl)-5,8,8a,9-tetrahydrofuro[3',4':6,7]naphtho[2,3-d][1,3]dioxol-6(5aH)-one
- C22H22O7
- MLS002702900
- Anthriscin
- Furo[3',4':6,7]naphtho[2,3-d]-1,3-dioxol-6(5aH)-one, 5,8,8a,9-tetrahydro-5-(3,4,5-trimethoxyphenyl)-, (5R,5aR,8aR)-
- AC-34638
- Furo(3',4':6,7)naphtho(2,3-d)-1,3-dioxol-6(5aH)-one, 5,8,8a,9-tetrahydro-5-(3,4,5-trimethoxyphenyl)-, (5R,5aR,8aR)-
- (5R,5AR,8AR)-5,8,8A,9-TETRAHYDRO-5-(3,4,5-TRIMETHOXYPHENYL)FURO(3',4':6,7)NAPHTHO(2,3-D)-1,3-DIOXOL-6(5AH)-ONE
- NSC-403148
- Deoxypodophyllotoxin (Anthricin)
- CHEMBL63970
- EX-A2905
- Podophyllotoxin, 7CI, 8CI)
- J-501619
- DTXSID701019944
- (5R,5aR,8aR)-5-(3,4,5-Trimethoxyphenyl)-5,8,8a,9-tetrahydrofuro[3',4':6,7]naphtho[2,3-d][1,3]dioxol-6(5a)-one
- 5,8,8a,9,-Tetrahydro-5-(3,4,5-trimethoxyphenyl)furo[3',4':6,7]naphtho[2,3-d]-1,3-dioxol-6(5aH)-one
- (10R,11R,15R)-10-(3,4,5-trimethoxyphenyl)-4,6,13-trioxatetracyclo[7.7.0.03,7,011,15]hexadeca-1(9),2,7-trien-12-one
- 45NR8XYU1L
- MS-26733
- NS00094526
- (5R,5aR,8aR)-5-(3,4,5-Trimethoxyphenyl)-5,5a,8a,9-tetrahydrofuro[3',4':6,7]naphtho[2,3-d][1,3]dioxol-6(8H)-one
- NCI60_003794
- Q27106380
- CS-0022771
- 100348-38-7
- HY-N2500
- CHEBI:4429
- (5R,5aR,8aR)-5-(3,4,5-trimethoxyphenyl)-5,8,8a,9-tetrahydro-2H-furo[3',4':6,7]naphtho[2,3-d][1,3]dioxol-6(5aH)-one
- SCHEMBL987840
- AS 2-3
- AKOS032948828
- Desoxypodophyllotoxin
- (5R,5aR,8aR)-5-(3,4,5-trimethoxyphenyl)-5a,8,8a,9-tetrahydro-5H-isobenzofuro[5,6-f][1,3]benzodioxol-6-one
- FURO(3',4':6,7)NAPHTHO(2,3-D)-1,3-DIOXOL-6(5AH)-ONE, 5,8,8A,9-TETRAHYDRO-5-(3,4,5-TRIMETHOXYPHENYL)-, (5R-(5.ALPHA.,5A.BETA.,8A.ALPHA.))- PODOPHYLLOTOXIN, DEOXY-
- F82121
- Furo[3',7]naphtho[2,3-d]-1,3-dioxol-6(5aH)-one, 5,8,8a,9-tetrahydro-5-(3,4,5-trimethoxyphenyl)-,(5R,5aR,8aR)-
- (5R,5aR,8aR)-5-(3,4,5-trimethoxyphenyl)-5a,8,8a,9-tetrahydro-5H-[2]benzofuro[5,6-f][1,3]benzodioxol-6-one
- 19186-35-7
- Silicicolin
- Isoanthricin
- NSC403148
- 69222-20-4
- DA-52443
- +Expand
- InChIKey： ZGLXUQQMLLIKAN-SVIJTADQSA-N
- Inchi： 1S/C22H22O7/c1-24-17-6-12(7-18(25-2)21(17)26-3)19-14-8-16-15(28-10-29-16)5-11(14)4-13-9-27-22(23)20(13)19/h5-8,13,19-20H,4,9-10H2,1-3H3/t13-,19+,20-/m0/s1
- SMILES： O1C([C@]2([H])[C@]([H])(C3C([H])=C(C(=C(C=3[H])OC([H])([H])[H])OC([H])([H])[H])OC([H])([H])[H])C3=C([H])C4=C(C([H])=C3C([H])([H])[C@@]2([H])C1([H])[H])OC([H])([H])O4)=O

Computed Properties

Exact Mass: 398.136553g/mol
Surface Charge: 0
XLogP3: 3.1
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 7
Rotatable Bond Count: 4
Monoisotopic Mass: 398.136553g/mol
Monoisotopic Mass: 398.136553g/mol
Topological Polar Surface Area: 72.4Å²
Heavy Atom Count: 29
Complexity: 598
Isotope Atom Count: 0
Defined Atom Stereocenter Count: 3
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Covalently-Bonded Unit Count: 1
Molecular Weight: 398.4

Experimental Properties

LogP: 2.91830
PSA: 72.45000
Refractive Index: 1.587
Boiling Point: 564.5ºC at 760 mmHg
Vapor Pressure: 0.0±1.5 mmHg at 25°C
Flash Point: 247ºC
Color/Form: Powder
Density: 1.304g/cm3

Deoxypodophyllotoxin Price

Enterprise	No.	Product Name	Cas No.	Purity	Specification	Price	Update Time
1PlusChem	1P002FYH-5mg	Furo[3',4':6,7]naphtho[2,3-d]-1,3-dioxol-6(5aH)-one, 5,8,8a,9-tetrahydro-5-(3,4,5-trimethoxyphenyl)-, (5R,5aR,8aR)-	19186-35-7	98%	5mg	$92.00	2024-06-17
A2B Chem LLC	AB13193-10mg	Furo[3',4':6,7]naphtho[2,3-d]-1,3-dioxol-6(5aH)-one, 5,8,8a,9-tetrahydro-5-(3,4,5-trimethoxyphenyl)-, (5R,5aR,8aR)-	19186-35-7	≥95%	10mg	$37.00	2024-04-20
Aaron	AR002G6T-5mg	Furo[3',4':6,7]naphtho[2,3-d]-1,3-dioxol-6(5aH)-one, 5,8,8a,9-tetrahydro-5-(3,4,5-trimethoxyphenyl)-, (5R,5aR,8aR)-	19186-35-7	96%	5mg	$203.00
ChemFaces	CFN99888-10mg	Deoxypodophyllotoxin	19186-35-7	>=98%	10mg	$268
ChemScence	CS-0022771-5mg	Deoxypodophyllotoxin	19186-35-7	99.86%	5mg	$350.0	2022-04-27
MedChemExpress	HY-N2500-5mg	Deoxypodophyllotoxin	19186-35-7	99.87%	5mg	￥2900	2024-05-22
S e l l e c k ZHONG GUO	E2017-1mg	Deoxypodophyllotoxin	19186-35-7	99.97%	1mg	¥1056.51	2023-09-15
TargetMol Chemicals	TN1087-1 mg	Deoxypodophyllotoxin	19186-35-7	99.21%	1mg	￥ 1,262
TRC	D249500-100mg	4-Deoxypodophyllotoxin	19186-35-7		100mg	$ 227.00	2023-09-08
HE FEI BO MEI SHENG WU KE JI YOU XIAN ZE REN GONG SI	BZP3134-20mg	Deoxypodophyllotoxin	19186-35-7	≥98%	20mg	￥3000元	2023-09-15

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Deoxypodophyllotoxin Related Literature

1. Synthesis of 2,4-diaza-4-deoxypodophyllotoxin, a new analogue of podophyllotoxin possessing antitumour activity

Yukio Hitotsuyanagi,Yoichi Naka,Keiji Yamagami,Akihiro Fujii,Tetsuya Tahara J. Chem. Soc. Chem. Commun. 1995 49
2. Regioselective suprafacial 1,5-hydrogen shifts in o-quinodimethanes; a route to 4-deoxypodophyllotoxin

David W. Jones,Adrian M. Thompson J. Chem. Soc. Chem. Commun. 1988 1095
3. Recent advances in the total synthesis of 2,7′-cyclolignans

Han-Qiu Zhang,Chu-Xuan Yan,Jian Xiao,Ya-Wen Wang,Yu Peng Org. Biomol. Chem. 2022 20 1623
4. Synthesis of (±)-4-deoxypodophyllotoxin, (±)-podophyllotoxin and (±)-epipodophyllotoxin

David W. Jones,Adrian M. Thompson J. Chem. Soc. Perkin Trans. 1 1993 2541
5. Biosynthesis, total synthesis, and pharmacological activities of aryltetralin-type lignan podophyllotoxin and its derivatives

Siyu Shen,Yuru Tong,Yunfeng Luo,Luqi Huang,Wei Gao Nat. Prod. Rep. 2022 39 1856
6. Design, synthesis and biological evaluation of 4′-demethyl-4-deoxypodophyllotoxin derivatives as novel tubulin and histone deacetylase dual inhibitors

Xuan Zhang,Jie Zhang,Mingbo Su,Yubo Zhou,Yi Chen,Jia Li,Wei Lu RSC Adv. 2014 4 40444
7. Biosynthesis of yatein in Anthriscus sylvestris

Norikazu Sakakibara,Shiro Suzuki,Toshiaki Umezawa,Mikio Shimada Org. Biomol. Chem. 2003 1 2474
8. Stereocontrolled synthesis of (±)-deoxypodophyllotoxin via the benzyl equivalent of the Peterson reaction

Seiichi Takano,Shizuo Otaki,Kunio Ogasawara J. Chem. Soc. Chem. Commun. 1985 485
9. New frontiers in the transition-metal-free synthesis of heterocycles from alkynoates: an overview and current status

Imtiaz Khan,Sumera Zaib,Aliya Ibrar Org. Chem. Front. 2020 7 3734
10. Notes

A. I. Biggs,J. Baddiley,N. A. Hughes,A. L. James,K. B. L. Mathur,H. S. Mehra,Frank S. H. Head,M. M. Williamson,A. F. Trotman-Dickenson,G. J. O. Verbeke,C. C. Barraclough,J. Lewis,R. S. Nyholm,I. R. Beattie,T. Gilson,M. D. Patel,J. M. Rowson,D. A. H. Taylor,J. R. B. Boocock,W. J. Hickinbottom,J. Davoll,K. A. Kerridge,A. R. Battersby,I. A. Greenock,J. R. Miller,A. G. Sharpe,J. Biggs,P. Sykes,H. J. Emeléus,D. E. MacDuffie,B. F. Cain J. Chem. Soc. 1961 2572

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